3-Bromocinnamic acid
3-Bromocinnamic acid
3-Bromocinnamic acid is the metabolite of cinromide (3-bromo-N-ethylcinnamamide) and can be analysed in plasma by high-performance liquid chromatographic method.
Brand Name:
Vulcanchem
CAS No.:
32862-97-8
VCID:
VC21247172
InChI:
InChI=1S/C9H7BrO2/c10-8-3-1-2-7(6-8)4-5-9(11)12/h1-6H,(H,11,12)/b5-4+
SMILES:
C1=CC(=CC(=C1)Br)C=CC(=O)O
Molecular Formula:
C9H7BrO2
Molecular Weight:
227.05 g/mol
3-Bromocinnamic acid
CAS No.: 32862-97-8
Cat. No.: VC21247172
Molecular Formula: C9H7BrO2
Molecular Weight: 227.05 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-Bromocinnamic acid is the metabolite of cinromide (3-bromo-N-ethylcinnamamide) and can be analysed in plasma by high-performance liquid chromatographic method. |
|---|---|
| CAS No. | 32862-97-8 |
| Molecular Formula | C9H7BrO2 |
| Molecular Weight | 227.05 g/mol |
| IUPAC Name | (E)-3-(3-bromophenyl)prop-2-enoic acid |
| Standard InChI | InChI=1S/C9H7BrO2/c10-8-3-1-2-7(6-8)4-5-9(11)12/h1-6H,(H,11,12)/b5-4+ |
| Standard InChI Key | YEMUSDCFQUBPAL-SNAWJCMRSA-N |
| Isomeric SMILES | C1=CC(=CC(=C1)Br)/C=C/C(=O)O |
| SMILES | C1=CC(=CC(=C1)Br)C=CC(=O)O |
| Canonical SMILES | C1=CC(=CC(=C1)Br)C=CC(=O)O |
| Melting Point | 178.0 °C |
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